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Compound of Interest

Compound Name: 3-Bromo-2-methylaniline, HCl

Cat. No.: B580170 Get Quote

Essential Safety & Handling Guide: 3-Bromo-2-
methylaniline, HCl
This guide provides immediate, essential safety and logistical information for handling 3-

Bromo-2-methylaniline hydrochloride. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and proper

disposal.

Chemical Profile:

Property Value

Chemical Name 3-Bromo-2-methylaniline hydrochloride

CAS Number
13194-70-2 (for 4-Bromo-2-methylaniline

hydrochloride, a related compound)

Molecular Formula C₇H₉BrClN

Appearance
Colorless to Brown clear liquid (for the free

base)

Primary Hazards

Harmful if swallowed or in contact with skin,

causes skin irritation, causes serious eye

irritation.
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield may be necessary

for splash hazards.

Skin and Body Protection
Protective clothing, including a lab coat. Long-

sleeved clothing is recommended.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[1][2][3] If ventilation is

inadequate, use a NIOSH-approved respirator

with an appropriate cartridge.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a calibrated emergency eyewash station and safety shower are readily accessible.[4]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Keep the container tightly closed when not in use.[1]

2. Handling the Chemical:

Avoid direct contact with skin, eyes, and clothing.[1][3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling.[2][5][6]
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Do not eat, drink, or smoke in the handling area.[5][6]

3. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect for

disposal.

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Ventilate the area and wash the spill site after material pickup is complete.

Emergency First Aid Procedures
Exposure Route First Aid Measures

If Inhaled

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][2]

In Case of Skin Contact

Immediately wash the skin with plenty of soap

and water.[1][3] Remove contaminated clothing

and wash it before reuse.[7] Seek medical

attention if irritation persists.

In Case of Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do.[1][2][7] Seek

immediate medical attention.

If Swallowed

Do NOT induce vomiting. Rinse mouth with

water.[2][5] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]
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Disposal Plan
All waste materials must be treated as hazardous waste.

Chemical Waste: Dispose of contents and container in accordance with local, state, and

federal regulations.[1][5][6] Do not dispose of down the drain.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste.

Experimental Workflow
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Safe Handling Workflow for 3-Bromo-2-methylaniline, HCl
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Caption: Safe Handling Workflow for 3-Bromo-2-methylaniline, HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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